[3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid

• CAS: 61126-59-8
• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol
• SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=C(C=C(C=C3)CC(=O)O)Cl
• InChI: InChI=1S/C17H13ClN2O3/c1-10-19-14-5-3-2-4-12(14)17(23)20(10)15-7-6-11(8-13(15)18)9-16(21)22/h2-8H,9H2,1H3,(H,21,22)
• InChIKey: XOXRBRSTPNWDAE-UHFFFAOYSA-N

Procure [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid (CAS 61126-59-8) for Verified Quinazolinone Research Applications

[3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid (CAS 61126-59-8) is a synthetic quinazolin-4(3H)-one derivative featuring a 3-chlorophenylacetic acid substituent at the N3 position . This compound falls within a broader class of 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acids, which have been systematically investigated as potential NMDA and cholecystokinin (CCK) antagonists, with their drug-likeness fundamentally governed by substituent-dependent lipophilicity and ionization behavior [1][2]. Its procurement is relevant for structure-activity relationship (SAR) studies within neuroscience and inflammation-related drug discovery programs.

SAR Probe Fit

Supports structure-activity relationship studies in NMDA/CCK antagonist programs; lipophilicity and ionization behavior enable CNS target-engagement profiling.

Analytical Handle

Chlorine isotopic pattern (³⁵Cl/³⁷Cl) provides a built-in MS signature, supporting LC-MS/MS detection without deuterated internal standards.

Physicochemical Clarity

Predicted monoprotic carboxylic acid character may simplify pH-dependent solubility and HPLC method development relative to amphoteric analogs.

• [1] Almási J, Takács-Novák K, Kökösi J, Noszál B. Characterization of potential NMDA and cholecystokinin antagonists. II. Lipophilicity studies on 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid derivatives. Int J Pharm. 1999;180(1):13-22. DOI: 10.1016/s0378-5173(98)00405-0. View Source
• [2] Almási J, Takács-Novák K, Kökösi J, Noszál B. Characterization of potential NMDA and cholecystokinin antagonists I. Acid-base properties of 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acids at the molecular and submolecular levels. Int J Pharm. 1999;180(1):1-11. DOI: 10.1016/s0378-5173(98)00406-2. View Source

Why Generic 2-Methyl-4-Oxoquinazoline Analogs Cannot Replace [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic Acid

In-class quinazolinone derivatives cannot be simply interchanged due to the extreme sensitivity of their physicochemical and target-engagement profiles to even minor N3-substituent variations. Within the 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series, lipophilicity (log P) spans over three orders of magnitude depending on the N3-alkyl/aryl substituent [1]. The 3-chloro-4-yl-phenylacetic acid substituent on this compound imparts a unique combination of an ionizable carboxylic acid moiety and a chloro-substituted aromatic linker, directly affecting membrane permeability, CNS penetration potential, and receptor-binding kinetics relative to non-halogenated or non-acidic analogs [2]. Even structurally close analogs with a 3-chlorophenyl group but lacking the acetic acid side chain show fundamentally different protonation microspeciation and log D profiles [3], making generic substitution unreliable for reproducible SAR or in vivo studies.

Lipophilicity may shift profoundly

Within the 2-methyl-4-oxoquinazoline series, log P varies by over three orders of magnitude depending on the N3 substituent. Choosing an analog with a different aryl/alkyl group can shift predicted CNS permeability and non-specific binding, altering target engagement.

Ionization class may differ

The 3-chlorophenylacetic acid substituent promotes monoprotic behavior, whereas close alkyl-carboxylic acid derivatives are amphoteric. This mismatch can affect pH-dependent solubility, retention times, and bioassay buffer compatibility.

Analytical signature lost without chlorine

Non-halogenated analogs lack the characteristic 3:1 chlorine isotope doublet, making them less distinguishable by MS. Substitution may also alter protein binding and membrane partitioning relative to the chlorinated compound.

• [1] Almási J, Takács-Novák K, Kökösi J, Noszál B. Characterization of potential NMDA and cholecystokinin antagonists. II. Lipophilicity studies on 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid derivatives. Int J Pharm. 1999;180(1):13-22. View Source
• [2] Almási J, Kökösi J, Takácsné NK, Vámos J, Noszál B. Synthesis and investigation of protonation properties and lipophilicity of some new quinazolone-3-carboxylic acid derivatives. Acta Pharm Hung. 1999;69(4):193-201. PMID: 10544519. View Source
• [3] Almási J, Takács-Novák K, Kökösi J, Noszál B. Characterization of potential NMDA and cholecystokinin antagonists I. Acid-base properties of 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acids. Int J Pharm. 1999;180(1):1-11. View Source

Quantitative Differentiation Evidence: [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid vs. In-Class Analogs

Lipophilicity-Driven CNS Drug-Likeness Differentiation Across the Quinazolinone Series

The 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series exhibits an exceptional dynamic range in lipophilicity, with log P values spanning from approximately 0.5 to over 4.0 depending solely on N3-substitution [1]. The [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid structure, with its chloro-aromatic linker and terminal carboxylic acid, is predicted to occupy an intermediate-to-high lipophilicity band within this series based on the established linear relationship between aliphatic chain length, aromatic halogenation, and log P. This quantitative span means that selecting an incorrect analog with a log P difference as small as 0.5 units can shift the predicted CNS permeability from optimal (log P ~2-3) to suboptimal, directly affecting target engagement in neurological disease models [2].

Lipophilicity

Class-level

Predicted log P ~2.0–3.5 (target) vs 0.5–1.5 for non-halogenated, non-aromatic analogs; ~10–30× higher octanol/water partition coefficient.

May guide CNS vs. peripheral target program selection based on estimated lipophilicity band.

Class-level inference from Almási et al. series; direct measurement for this CAS not available.

Evidence Dimension	Lipophilicity (log P) range across the 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series
Target Compound Data	Predicted log P ~2.0–3.5 (based on chloro-aromatic acetic acid substituent contribution within the series trend)
Comparator Or Baseline	Series range: Q1-Q17 compounds log P = 0.5–4.0; non-halogenated alkyl-carboxylic acid analogs (Q1, Q2) log P = 0.5–1.5
Quantified Difference	Estimated >1.5 log P units higher than non-halogenated, non-aromatic analogs; approximately 10–30× higher octanol/water partition coefficient
Conditions	TLC and shake-flask log P determination; 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series (Almási et al., 1999)

Why This Matters

The quantifiable lipophilicity differentiation determines CNS penetration potential and non-specific protein binding, making this compound uniquely suited—or unsuited—for a given neurological target relative to its neighbors, directly guiding procurement for CNS-focused vs. peripheral-target programs.

• [1] Almási J, Takács-Novák K, Kökösi J, Noszál B. Int J Pharm. 1999;180(1):13-22. View Source
• [2] Waterhouse RN. Determination of lipophilicity and its use as a predictor of blood-brain barrier penetration. Mol Imaging Biol. 2003;5(6):376-89. View Source

Ionization-State Differentiation: Amphoteric vs. Monoprotic Character in Analog Selection

Within the quinazolinone carboxylic acid series, the ionization class is dictated by substituent position and can shift between amphoteric (overlapping protonation states) and monoprotic behavior [1]. The target compound, bearing a phenylacetic acid moiety with an electron-withdrawing chlorine substituent, is predicted to exhibit distinct protonation macroconstants compared to the simpler alkyl-carboxylic acid derivatives Q1 and Q2, which were explicitly characterized as amphoteric with overlapping protonation [2]. This directly influences pH-dependent solubility, HPLC retention behavior, and receptor-binding pH profiles, meaning that Q1 or Q2 cannot serve as ionization surrogates for this compound in formulation or bioassay development.

Ionization class

Class-level

Predicted monoprotic (single acidic pKa ~4.0–4.5) vs amphoteric Q1/Q2 analogs with overlapping protonation states.

Ionization behavior may affect pH-dependent solubility and HPLC retention; cannot use Q1/Q2 as ionization surrogates.

Based on series protonation trends; experimental microconstant determination for this compound is lacking.

Evidence Dimension	Ionization class and protonation macroconstant behavior
Target Compound Data	Monoprotic (predicted based on arylacetic acid substituent with chlorine electron withdrawal; pKa ~4.0–4.5 for carboxylic acid)
Comparator Or Baseline	Q1 and Q2: amphoteric with overlapping protonation; carboxylate pKa shifted to ~3.5–4.0 due to proximity to quinazolone ring; quinazolone basic pKa ~1.5–2.0
Quantified Difference	Shift from amphoteric (two overlapping pKa values within ~1.5 log units) to monoprotic (single acidic pKa) behavior
Conditions	pH-potentiometric titration; 2-methyl-4-oxo-3H-quinazoline-3-carboxylic acid derivatives (Almási et al., 1999, Part I)

Why This Matters

The ionization class fundamentally alters solubility-pH profiles and HPLC method development requirements; a monoprotic compound requires different buffer systems and ion-pairing strategies than amphoteric analogs for reproducible analytical and bioassay conditions.

• [1] Almási J, Takács-Novák K, Kökösi J, Noszál B. Int J Pharm. 1999;180(1):1-11. View Source
• [2] Almási J, Kökösi J, Takácsné NK, Vámos J, Noszál B. Acta Pharm Hung. 1999;69(4):193-201. PMID: 10544519. View Source

ChEMBL-Curated Enzyme Inhibition Profile: MAO-A vs. MAO-B Selectivity Baseline

BindingDB-curated data from ChEMBL indicates that a closely related quinazolinone derivative (CHEMBL4218690/BDBM50450825) bearing a chloro-hydroxyphenyl thiourea side chain was profiled against human MAO-A and MAO-B, yielding IC50 values of 58,000 nM and 8,600 nM respectively [1]. While this dataset corresponds to a structurally distinct side chain, it establishes a quantitative baseline for MAO isoform selectivity within the 2-methyl-4-oxoquinazoline scaffold. The [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid, lacking the thiourea moiety, is anticipated to show a different MAO inhibition and selectivity profile, making this baseline essential for evaluating target-specific vs. scaffold-driven activity in enzyme panels.

MAO selectivity baseline

Supporting evidence

Related 2-methyl-4-oxoquinazoline derivative: MAO-B IC50 = 8,600 nM, MAO-A IC50 = 58,000 nM; selectivity ratio ~6.7× (MAO-A/MAO-B).

Provides a reference point for scaffold-driven MAO activity; direct data for this CAS compound are not available.

ChEMBL-curated data; selectivity profile for the target compound remains to be determined.

Evidence Dimension	MAO-A vs. MAO-B inhibition (IC50) for a structurally related 2-methyl-4-oxoquinazoline derivative
Target Compound Data	No direct MAO inhibition data available for this specific CAS compound
Comparator Or Baseline	ChEMBL4218690: MAO-B IC50 = 8,600 nM; MAO-A IC50 = 58,000 nM; weak selectivity ratio (MAO-A/MAO-B) ≈ 6.7×
Quantified Difference	Selectivity baseline only; quantitative differentiation for this compound remains to be determined
Conditions	Recombinant human MAO-A and MAO-B expressed in insect cell membranes; kynuramine deamination assay (BindingDB/ChEMBL-curated)

Why This Matters

This publicly curated enzyme profiling baseline provides a reference point for selecting or excluding this compound for CNS-target programs where MAO off-target activity must be minimized, enabling informed procurement for neuroscience screening cascades.

• [1] BindingDB. BDBM50450825 (CHEMBL4218690). Affinity data for human MAO-A and MAO-B. View Source

3-Chloro Substituent Impact on Physicochemical and Biological Differentiation from Non-Halogenated Phenyl Analogs

The presence of the 3-chloro substituent on the N3-phenyl ring differentiates this compound from the unsubstituted phenyl analog (e.g., 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenylacetic acid) across multiple measurable dimensions. In the related quinazolinone angiotensin II antagonist series, 3-chloro substitution on the phenyl ring was associated with enhanced receptor binding compared to unsubstituted analogs, a trend consistent with improved hydrophobic packing and altered electron distribution on the quinazolone core [1]. The chlorine atom increases molecular weight by ~34.5 Da and introduces a distinct isotopic signature (3:1 ³⁵Cl/³⁷Cl ratio) that serves as an analytical handle for mass spectrometry-based quantification and metabolite tracing compared to non-halogenated analogs .

3-Cl substituent effect

Cross-study

Exact mass +34.5 Da vs non-chlorinated analog; isotopic M:(M+2) ratio ≈ 3:1; estimated log P increase +0.5 to +0.8 units.

Chlorine provides MS differentiation and may enhance membrane partitioning relative to des-chloro analog.

Cross-study SAR trends; confirmatory log P and permeability data for this specific compound are advised.

Evidence Dimension	Structural and analytical differentiation: chlorinated vs. non-chlorinated phenylacetic acid quinazolinones
Target Compound Data	Exact mass = 328.75 Da; isotopic M:(M+2) ratio ≈ 3:1 (³⁵Cl:³⁷Cl)
Comparator Or Baseline	4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenylacetic acid (des-chloro analog): exact mass ≈ 294.3 Da; no chlorine isotope pattern
Quantified Difference	Mass difference = +34.5 Da; unique isotopic doublet in MS; estimated log P increase of +0.5 to +0.8 units due to chlorine substitution
Conditions	Calculated molecular properties; cross-study SAR trends from quinazolinone AII antagonist and CCK antagonist series

Why This Matters

The chlorine substituent provides both a measurable mass spectrometry advantage for bioanalytical method development and a predictable lipophilicity increment that directly affects membrane permeability and protein binding, enabling differentiated use in PK/PD studies where quantitative tissue distribution data is required.

• [1] Jiang X, Xu T, Hua W, Zhu D, Yu J, Liang S. New Non-peptide Angiotensin II Antagonists, 2. Quinazolinone and Quinazoline Derivatives. J Chin Pharm Sci. 2000;9(1):10. View Source

Research and Industrial Application Scenarios for [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid

Neuroscience SAR Probe: NMDA/CCK Antagonist Lead Optimization

This compound serves as a key structural intermediate or comparator in quinazolinone-based NMDA and CCK antagonist programs. Its intermediate-to-high predicted lipophilicity (log P ~2.0–3.5) positions it within the optimal range for CNS penetration, as established by the Almási et al. (1999) series characterization [1]. Researchers can use this compound to probe the effect of chloro-aromatic substitution on receptor subtype selectivity and in vivo efficacy, leveraging the established quantitative log P framework to predict brain-to-plasma ratios and guide medicinal chemistry optimization.

Bioanalytical Method Development Using Chlorine Isotopic Signature

The 3-chloro substituent provides a distinctive 3:1 isotopic doublet (³⁵Cl/³⁷Cl) detectable by LC-MS/MS, enabling sensitive and specific quantification of this compound in complex biological matrices without the need for expensive deuterated internal standards . This analytical advantage reduces method development time and cost in preclinical pharmacokinetic studies, particularly when differentiating the compound from co-administered non-chlorinated analogs.

Physicochemical Profiling Reference Standard for Quinazolinone Carboxylic Acid Series

Given the well-characterized log P range and ionization behavior of the broader quinazolinone carboxylic acid class [2], this compound can serve as a mid-range reference standard for calibrating chromatographic log P determination methods (TLC, HPLC) for new quinazolinone derivatives. Its monoprotic ionization behavior provides a simpler pH-dependent solubility profile compared to amphoteric analogs, making it an ideal control for validating in silico pKa and log D prediction models.

Application

Selection Property

Validation Focus

CNS target engagement studies (NMDA/CCK)

Chloro-aromatic substitution and lipophilicity range

CNS penetration prediction models

LC-MS/MS bioanalysis in research matrices

Chlorine isotopic signature

Matrix-effect control and method selectivity

Chromatographic log P calibration for quinazolinone series

Predicted monoprotic ionization and mid-series lipophilicity

In silico pKa and log D model validation

• [1] Almási J, Takács-Novák K, Kökösi J, Noszál B. Int J Pharm. 1999;180(1):13-22. PMID: 10089287. View Source
• [2] Almási J, Takács-Novák K, Kökösi J, Noszál B. Int J Pharm. 1999;180(1):1-11. PMID: 10089286. View Source